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Compound of Interest

Compound Name: 4-Fluoro-2-methylbenzoic acid

Cat. No.: B181733

An In-depth Technical Guide to 4-Fluoro-2-methylbenzoic Acid

Introduction

4-Fluoro-2-methylbenzoic acid, with the CAS number 321-21-1, is a fluorinated aromatic
carboxylic acid.[1][2][3] Its structure, featuring both a fluorine atom and a methyl group on the
benzoic acid framework, makes it a valuable intermediate in various fields of chemical
synthesis. This guide provides a comprehensive overview of its chemical and physical
properties, experimental protocols for its synthesis, and its applications in research and
development, particularly for researchers, scientists, and professionals in drug development.
The presence of the fluorine atom can significantly influence the molecule's pharmacokinetic
and pharmacodynamic properties, making it a point of interest in medicinal chemistry.[4]

Chemical and Physical Properties

The chemical and physical properties of 4-Fluoro-2-methylbenzoic acid are summarized in
the tables below. These properties are crucial for its handling, storage, and application in
chemical reactions.

Table 1: General and Physical Properties
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Property Value Reference
Molecular Formula C8H7FO2 [21[31[5]
Molecular Weight 154.14 g/mol [11[2][5]
Appearance White to almost white powder 2]

or crystal
Melting Point 168-172 °C [11[2]
Boiling Point Not explicitly found
Solubility Insoluble in water [2]
pKa 3.86 £ 0.25 (Predicted) [2]

ble 2: Identificati | .

Identifier Value Reference
CAS Number 321-21-1 [11[2113]1[5]
IUPAC Name 4-fluoro-2-methylbenzoic acid [5]

SMILES CC1=C(C=CC(=C1)F)C(=0)0  [5]

INChl=1S/C8H7FO2/c1-5-4-
InChl 6(9)2-3-7(5)8(10)11/h2-
4H,1H3,(H,10,11)

[1](21[5]

Experimental Protocols

Synthesis of 4-Fluoro-2-methylbenzoic Acid

A common method for the synthesis of 4-Fluoro-2-methylbenzoic acid involves a Friedel-

Crafts acylation followed by hydrolysis.[6]
Materials:
e m-Fluorotoluene

» Trihaloacetyl chloride (e.g., trichloroacetyl chloride)
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Lewis acid catalyst (e.g., anhydrous aluminum trichloride)

Solvent

Aqueous sodium hydroxide solution (e.g., 30%)

Concentrated hydrochloric acid

Procedure:[6]

» Friedel-Crafts Acylation:

o Dissolve m-fluorotoluene and trihaloacetyl chloride in a suitable solvent.

o Under the catalysis of a Lewis acid, a Friedel-Crafts acylation reaction is carried out. This
reaction yields a mixture of ortho- and para-isomers of the corresponding ketone.

» Hydrolysis and Acidification:

o The resulting organic phase containing the ketone isomers is treated with an aqueous
solution of sodium hydroxide and stirred.

o The pH of the mixture is then adjusted to 3-4 with concentrated hydrochloric acid. This
hydrolysis and subsequent acidification step converts the ketones to a mixture of 4-fluoro-
2-methylbenzoic acid and its isomer, 2-fluoro-4-methylbenzoic acid.

e Separation and Purification:
o The aqueous phase is removed, and the organic phase is washed with water.
o The solvent is removed by distillation to obtain the crude product mixture.

o The isomers are then separated through recrystallization to yield the target product, 4-
fluoro-2-methylbenzoic acid.

Chemical Reactivity and Applications
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4-Fluoro-2-methylbenzoic acid is a versatile building block in organic synthesis. Its reactivity
is primarily centered around the carboxylic acid group and the aromatic ring. It is utilized in the
synthesis of pharmaceuticals, such as anti-inflammatory and antifungal agents, and
agrochemicals.[4][7] The fluorine substituent can enhance metabolic stability and binding
affinity of the final products.[4]

Esterification

Pharmaceuticals (e.g., NSAIDs, antifungals)

Carboxylic Acid Reactions Amidation

Functional Group

4-Fluoro-2-methylbenzoic Acid Aromatic Ring

Electrophilic Aromatic Substitution Agrochemicals (e.g., herbicides, pesticides)

Click to download full resolution via product page
Caption: Reactivity and Applications of 4-Fluoro-2-methylbenzoic Acid.

Safety and Handling

4-Fluoro-2-methylbenzoic acid is classified as harmful if swallowed and causes serious eye
damage.[5] It is important to handle this chemical with appropriate personal protective

equipment.
Table 3: GHS Hazard Information
Hazard Class Hazard Statement
Acute toxicity, oral H302: Harmful if swallowed
Serious eye damage H318: Causes serious eye damage
Skin irritation H315: Causes skin irritation (less common)

. L H335: May cause respiratory irritation (less
Specific target organ toxicity, single exposure
common)

Source: PubChem. Data represents the highest prevalence percentages.[5]
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Recommended Personal Protective Equipment (PPE):
e Dust mask type N95 (US)[1]

o Eyeshields[1]

e Gloves[1]

First Aid Measures:

If swallowed: Call a poison center or doctor if you feel unwell. Rinse mouth.[3]

If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing. Immediately call a poison center or doctor.[8]

If on skin: Wash with plenty of soap and water.[8]

If inhaled: Remove person to fresh air and keep comfortable for breathing.[8]

Visualization of Synthesis Workflow

The synthesis of 4-Fluoro-2-methylbenzoic acid can be visualized as a multi-step process.
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Step 1: Friedel-Crafts Acylation

m-Fluorotoluene +
Trihaloacetyl chloride

Lewis Acid Catalyst

(e.g., AICI3)

Mixture of o- and p-ketone isomers

Hydrolyze with

Step 2: Hydrolygis & Acidification

Aqueous NaOH

Acidify with

Concentrated HCI

Mixture of 4-Fluoro-2-methylbenzoic acid
and 2-Fluoro-4-methylbenzoic acid

Separate via

Step 3: Puprification

y

Recrystallization

Pure 4-Fluoro-2-methylbenzoic Acid

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b181733?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

